Cas no 88463-21-2 (Butanamide, 3-methyl-2-[(trifluoroacetyl)amino]-)

Butanamide, 3-methyl-2-[(trifluoroacetyl)amino]- structure
88463-21-2 structure
Product Name:Butanamide, 3-methyl-2-[(trifluoroacetyl)amino]-
CAS No:88463-21-2
MF:C7H11F3N2O2
MW:212.169652223587
CID:631870
PubChem ID:71318133
Update Time:2025-04-19

Butanamide, 3-methyl-2-[(trifluoroacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 3-methyl-2-[(trifluoroacetyl)amino]-
    • 3-methyl-2-[(2,2,2-trifluoroacetyl)amino]butanamide
    • DTXSID90748303
    • N~2~-(Trifluoroacetyl)valinamide
    • 88463-21-2
    • Inchi: 1S/C7H11F3N2O2/c1-3(2)4(5(11)13)12-6(14)7(8,9)10/h3-4H,1-2H3,(H2,11,13)(H,12,14)
    • InChI Key: DTONBCKHPQWLCA-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C(N)=O)C(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 212.07726208g/mol
  • Monoisotopic Mass: 212.07726208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 72.2Ų
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